Cas no 741717-66-8 (3-(1H-1,2,4-Triazol-1-yl)phenylmethylamine)

• Product Name: 3-(1H-1,2,4-Triazol-1-yl)phenylmethylamine
• CAS No: 741717-66-8
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD08271898
• CID: 561979
• PubChem ID: 11378789
• Update Time: 2025-11-02

3-(1H-1,2,4-Triazol-1-yl)phenylmethylamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,3-(1H-1,2,4-triazol-1-yl)-
• [3-(1,2,4-triazol-1-yl)phenyl]methanamine
• [3-(1H-1,2,4-Triazol-1-yl)phenyl]methylamine
• 1-(3'-aminomethylphenyl)-2,4-triazole
• 3-[1,2,4]triazol-1-yl-benzylamine
• AS-40262
• JIGZDQMQHNQJOM-UHFFFAOYSA-N
• DTXSID70464019
• 741717-66-8
• J-501065
• MFCD08271898
• FT-0712960
• (3-(1H-1,2,4-triazol-1-yl)phenyl)methanamine
• CS-0455435
• EN300-80327
• SCHEMBL1020541
• AKOS013153645
• [3-(1H-1,2,4-triazol-1-yl)phenyl]methanamine
• 3-(1H-1,2,4-Triazol-1-yl)phenylmethylamine

• MDL： MFCD08271898
• Inchi： 1S/C9H10N4/c10-5-8-2-1-3-9(4-8)13-7-11-6-12-13/h1-4,6-7H,5,10H2
• InChI Key： JIGZDQMQHNQJOM-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)C1=CC=CC(CN)=C1

Computed Properties

• Exact Mass: 174.09100
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Boiling Point: 140 °C
• PSA: 56.73000
• LogP: 1.42630

Additional information on 3-(1H-1,2,4-Triazol-1-yl)phenylmethylamine

Comprehensive Overview of 3-(1H-1,2,4-Triazol-1-yl)phenylmethylamine (CAS No. 741717-66-8)

3-(1H-1,2,4-Triazol-1-yl)phenylmethylamine (CAS No. 741717-66-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a 1,2,4-triazole moiety linked to a phenylmethylamine group, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery and crop protection.

The structural versatility of 3-(1H-1,2,4-Triazol-1-yl)phenylmethylamine allows it to serve as a building block for designing small-molecule inhibitors, which are critical in targeting enzymes and receptors involved in various diseases. Recent studies highlight its relevance in developing antifungal agents, as the 1,2,4-triazole ring is known for its efficacy against fungal pathogens. This aligns with the increasing global concern over antimicrobial resistance (AMR), a hot topic in both scientific and public health circles.

From an industrial perspective, the compound’s synthesis and scalability are frequently discussed in forums and publications. Optimizing its production process is a key focus, especially with the rise of green chemistry principles. Researchers are exploring catalytic methods to reduce waste and improve yield, addressing the sustainability demands of modern chemical manufacturing. Searches for "eco-friendly synthesis of triazole derivatives" have surged, reflecting this trend.

Another area of interest is the compound’s potential role in central nervous system (CNS) drug development. The phenylmethylamine scaffold is structurally similar to several neurotransmitters, sparking investigations into its use for neurological disorders. Queries like "CNS-active triazole compounds" or "neuroprotective agents 2024" often lead to discussions about derivatives of 741717-66-8.

In agrochemistry, 3-(1H-1,2,4-Triazol-1-yl)phenylmethylamine is explored for its herbicidal and fungicidal properties. With the agricultural sector seeking alternatives to traditional pesticides, this compound’s mode of action—targeting specific plant enzymes—offers a promising avenue. Popular search terms such as "next-gen crop protection chemicals" or "triazole-based agrochemicals" underscore its relevance.

Analytical characterization of this compound involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring purity and structural confirmation. Laboratories often document these protocols to support reproducibility, a critical factor in peer-reviewed research. The keyword "analytical methods for CAS 741717-66-8" is commonly used in academic databases.

In summary, 3-(1H-1,2,4-Triazol-1-yl)phenylmethylamine (CAS No. 741717-66-8) is a multifaceted compound with broad applicability across pharmaceuticals and agriculture. Its alignment with contemporary research trends—such as AMR solutions, sustainable chemistry, and precision agriculture—ensures its continued prominence in scientific discourse.